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Compound of Interest

Compound Name: SAJM589

Cat. No.: B610665

For immediate release — This document provides essential safety and logistical information for
the proper disposal of sAJM589, a potent Myc inhibitor used in cancer research. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these guidelines to mitigate risks associated with the handling and disposal of
this compound.

Summary of Key Disposal and Safety Parameters

To facilitate quick reference and comparison, the following table summarizes the critical
guantitative data related to the handling and disposal of sAJM589.

Parameter Value Source

Chemical Formula C16H10N20 MedChemExpress
Molecular Weight 246.26 g/mol MedChemExpress
Appearance Yellow to orange solid MedChemExpress
Solubility Soluble in DMSO MedKoo Biosciences
Storage (Powder) -20°C for up to 3 years MedChemExpress
Storage (In Solvent) -80°C for up to 6 months MedChemExpress
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Detailed Disposal Protocol

The proper disposal of sAJM589, as with any potent bioactive compound, is crucial for
laboratory safety and environmental protection. The following step-by-step protocol should be
followed.

1. Personal Protective Equipment (PPE): Before handling sAJM589, all personnel must wear
appropriate PPE, including but not limited to:

Chemical-resistant gloves (nitrile or neoprene)
Safety goggles or a face shield
A laboratory coat

. Decontamination of Labware and Surfaces:

All labware (e.g., vials, pipette tips, flasks) that has come into contact with sAJM589 should
be considered contaminated.

Decontaminate surfaces and non-disposable labware using a suitable laboratory detergent
followed by a rinse with 70% ethanol.

. Disposal of Solid sAJM589 Waste:
Unused or expired solid sAJM589 should be treated as hazardous chemical waste.

Place the solid waste in a clearly labeled, sealed container designated for chemical waste.
The label should include the chemical name ("sAJM589"), the approximate quantity, and the
date of disposal.

Store the sealed container in a designated hazardous waste accumulation area until it is
collected by a certified chemical waste disposal service.

. Disposal of sAJM589 Solutions:

Solutions containing sAJM589 (e.g., in DMSO) must not be poured down the drain.
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e Collect all liquid waste containing sAJM589 in a sealed, leak-proof container made of a
material compatible with the solvent used (e.g., a designated solvent waste container for
DMSO solutions).

o Label the container clearly with "Hazardous Waste," the chemical name ("sAJM589 in
[Solvent Name]"), the estimated concentration, and the date.

» Store the liquid waste container in a secondary containment bin within a designated
hazardous waste storage area.

5. Disposal of Contaminated Materials:

» All disposable materials that have come into contact with sAJM589, such as gloves, pipette
tips, and paper towels, should be collected in a designated hazardous waste bag.

e Once the bag is full, it should be securely sealed, labeled as "Hazardous Chemical Waste,"
and placed in the designated hazardous waste accumulation area for pickup.

Experimental Workflow for sAJM589 Disposal

The logical flow for the proper disposal of sAJM589, from initial handling to final waste
collection, is illustrated in the diagram below. This workflow ensures that all forms of sSAJM589
waste are managed safely and in accordance with standard laboratory safety protocols.
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Caption: Workflow for the safe disposal of sAJM589.

This comprehensive guide is intended to equip laboratory professionals with the necessary

information to handle and dispose of sAJM589 safely and responsibly. Adherence to these

procedures is paramount for maintaining a safe research environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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